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molecular formula C12H12N2O2 B8433818 3,3'-Dihydroxy-6,6'-dimethyl-2,2'-bipyridine

3,3'-Dihydroxy-6,6'-dimethyl-2,2'-bipyridine

Cat. No. B8433818
M. Wt: 216.24 g/mol
InChI Key: CYLBMTRGVBKBIL-UHFFFAOYSA-N
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Patent
US05216134

Procedure details

6-Methyl-3-hydroxypyridine (23.9 g, 0.219 moles), lead dioxide (98.3 g, 0.411 moles) and toluene (1 liter) were combined and refluxed for five hours. The hot solution was filtered and evaporated to dryness. The residue was refluxed with hexane and filtered while hot. The solution was evaporated to dryness giving the product as a yellow powder.
Name
6-Methyl-3-hydroxypyridine
Quantity
23.9 g
Type
reactant
Reaction Step One
Name
lead dioxide
Quantity
98.3 g
Type
reactant
Reaction Step Two
Name
toluene
Quantity
1 L
Type
solvent
Reaction Step Three
Name
product
Yield
9.3%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[N:7]=[CH:6][C:5]([OH:8])=[CH:4][CH:3]=1.[Pb](=O)=O>C1(C)C=CC=CC=1>[OH:8][C:5]1[C:6]([C:6]2[C:5]([OH:8])=[CH:4][CH:3]=[C:2]([CH3:1])[N:7]=2)=[N:7][C:2]([CH3:1])=[CH:3][CH:4]=1

Inputs

Step One
Name
6-Methyl-3-hydroxypyridine
Quantity
23.9 g
Type
reactant
Smiles
CC1=CC=C(C=N1)O
Step Two
Name
lead dioxide
Quantity
98.3 g
Type
reactant
Smiles
[Pb](=O)=O
Step Three
Name
toluene
Quantity
1 L
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
refluxed for five hours
Duration
5 h
FILTRATION
Type
FILTRATION
Details
The hot solution was filtered
CUSTOM
Type
CUSTOM
Details
evaporated to dryness
TEMPERATURE
Type
TEMPERATURE
Details
The residue was refluxed with hexane
FILTRATION
Type
FILTRATION
Details
filtered while hot
CUSTOM
Type
CUSTOM
Details
The solution was evaporated to dryness

Outcomes

Product
Name
product
Type
product
Smiles
OC=1C(=NC(=CC1)C)C1=NC(=CC=C1O)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 9.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.